N-[(5-methyl-2-furyl)methyl]-3-(2-phenylimidazo[1,2-a]pyridin-3-yl)propanamide

• IUPAC Name: (2-methylpiperidin-1-yl)-[7-methyl-4-(3-propan-2-ylanilino)-1,8-naphthyridin-3-yl]methanone
• InChI: InChI=1S/C25H30N4O/c1-16(2)19-9-7-10-20(14-19)28-23-21-12-11-17(3)27-24(21)26-15-22(23)25(30)29-13-6-5-8-18(29)4/h7,9-12,14-16,18H,5-6,8,13H2,1-4H3,(H,26,27,28)
• InChI Key: IBWSUHZBYHJPED-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=O)C2=CN=C3C(=C2NC4=CC=CC(=C4)C(C)C)C=CC(=N3)C
• Molecular Formula: C25H30N4O
• Molecular Weight: 402.5 g/mol

Description

N-[(5-methyl-2-furyl)methyl]-3-(2-phenylimidazo[1,2-a]pyridin-3-yl)propanamide, also known as MIP-1, is a novel small molecule that has been synthesized for its potential use in scientific research. This compound has gained attention due to its unique chemical structure and potential applications in various fields of research.

Scientific Research Applications

Stereoselective Synthesis and Chemical Properties

The stereoselective synthesis of heterocyclically substituted propanamides, including those related to N-[(5-methyl-2-furyl)methyl]-3-(2-phenylimidazo[1,2-a]pyridin-3-yl)propanamide, has been explored to understand the influence of different nucleophiles and promoters on the stereoselectivity of such compounds. This research provides insight into the synthesis pathways that could be relevant for producing enantiomerically pure versions of these compounds for further study (Marchetti et al., 1997).

Synthesis and Structure-Activity Relationship (SAR)

A series of compounds, including analogs to the specified chemical, were synthesized and analyzed to determine their binding affinity towards specific receptors, demonstrating the potential for these compounds in drug discovery. For instance, research into piperazin-1-yl substituted unfused heterobiaryls aimed at elucidating structural features affecting receptor binding showcases the methodology for optimizing pharmacological properties (Strekowski et al., 2016).